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Compound of Interest

Compound Name: Theveside

Cat. No.: B1263606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available spectroscopic data for Theviridoside,

an iridoid glucoside with cytotoxic properties found in plant species such as Cerbera odollam

and Thevetia peruviana. The information presented herein is intended to support research and

development activities related to this natural product.

Chemical Structure and Properties
Chemical Name: Methyl (1S,4aR,7aR)-4a-hydroxy-7-(hydroxymethyl)-1-

[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,7a-dihydro-1H-

cyclopenta[c]pyran-4-carboxylate

Molecular Formula: C₁₇H₂₄O₁₁

Molecular Weight: 404.37 g/mol

Synonyms: Theveridoside, Theveside methyl ester

Mass Spectrometry (MS) Data
High-resolution mass spectrometry has been used to confirm the molecular weight and

elemental composition of Theviridoside. The following data has been reported:
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Precursor Ion Observed m/z

[M+H]⁺ 405.1391

[M+Na]⁺ 427.1211

[M+NH₄]⁺ 422.1657

Table 1: Mass Spectrometry Data for Theviridoside.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data
Detailed 1H and 13C NMR spectroscopic data for Theviridoside, including chemical shifts (δ),

multiplicities, and coupling constants (J), are essential for its unambiguous structural

confirmation. However, a complete and publicly available dataset in a structured tabular format

could not be located in the course of this review. Such data is typically found in the original

publication detailing the compound's isolation and structural elucidation.

Experimental Protocols
Detailed experimental protocols for the acquisition of the MS and NMR data for Theviridoside

are not readily available in the public domain. The following provides a general workflow for the

spectroscopic analysis of a natural product like Theviridoside.
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[https://www.benchchem.com/product/b1263606#spectroscopic-data-of-theviridoside-nmr-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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